Cas no 1219972-51-6 (3-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 3-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 1219972-51-6
• MF: C₁₃H₁₈Cl₃NO
• MW: 310.647120952606
• CID: 4687427
• Update Time: 2025-05-23

3-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,3-Dichlorophenoxy)ethyl]piperidine hydrochloride
• 3-[2-(2,3-Dichlorophenoxy)ethyl]piperidinehydrochloride
• 3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride
• 3-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C13H17Cl2NO.ClH/c14-11-4-1-5-12(13(11)15)17-8-6-10-3-2-7-16-9-10;/h1,4-5,10,16H,2-3,6-9H2;1H
• InChI Key： LOBHJQZKROWRNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCCC1CNCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(2,3-Dichlorophenoxy)ethylpiperidinehydrochloride

3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride: A Comprehensive Overview

3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride, also known by its CAS registry number CAS No. 1219972-51-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in the development of bioactive molecules.

The molecular structure of 3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride comprises a piperidine ring substituted with a 2-(2,3-dichlorophenoxy)ethyl group. The presence of the dichlorophenoxy moiety introduces both electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of piperidine derivatives.

In terms of synthesis, CAS No. 1219972-51-6 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently construct the desired piperidine derivative. These methods not only enhance the yield but also improve the overall purity of the compound, making it suitable for advanced biological testing.

The pharmacological properties of 3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride have been extensively studied in recent years. Preclinical data suggest that this compound exhibits potent activity against certain enzyme targets, making it a promising candidate for drug development programs targeting neurodegenerative diseases and inflammation. Furthermore, its ability to penetrate cellular membranes efficiently has been validated through in vitro permeability assays.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS No. 1219972-51-6 have been assessed to ensure compliance with regulatory standards. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems.

In conclusion, 3-(2-(2,3-Dichlorophenoxy)ethyl)piperidine hydrochloride, or CAS No. 1219972-51-6, represents a valuable addition to the arsenal of bioactive compounds available for therapeutic development. Its unique structure, coupled with its favorable pharmacokinetic and safety profiles, positions it as a key player in future research endeavors aimed at addressing unmet medical needs.